Cas no 2229182-90-3 (2-5-(4-fluorophenyl)furan-2-yl-2-methylpropanal)

• Product Name: 2-5-(4-fluorophenyl)furan-2-yl-2-methylpropanal
• CAS No: 2229182-90-3
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• CID: 6526905
• PubChem ID: 165612476
• Update Time: 2025-07-23

2-5-(4-fluorophenyl)furan-2-yl-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-fluorophenyl)furan-2-yl-2-methylpropanal
• 2-[5-(4-fluorophenyl)furan-2-yl]-2-methylpropanal
• 2229182-90-3
• EN300-1749077

• Inchi： 1S/C14H13FO2/c1-14(2,9-16)13-8-7-12(17-13)10-3-5-11(15)6-4-10/h3-9H,1-2H3
• InChI Key： PUTKVOBBEJSRIR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C(C=O)(C)C)O1

Computed Properties

• Exact Mass: 232.08995782g/mol
• Monoisotopic Mass: 232.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-5-(4-fluorophenyl)furan-2-yl-2-methylpropanal

Introduction to 2-5-(4-fluorophenyl)furan-2-yl-2-methylpropanal (CAS No. 2229182-90-3)

2-5-(4-fluorophenyl)furan-2-yl-2-methylpropanal, identified by its CAS number 2229182-90-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and utility in drug development. The presence of a 4-fluorophenyl substituent and an aldehyde functional group at the 2-position of the furan ring introduces unique electronic and steric properties, making it a promising candidate for further investigation.

The molecular structure of 2-5-(4-fluorophenyl)furan-2-yl-2-methylpropanal consists of a furan core fused with a phenyl ring substituted with a fluorine atom, enhancing its potential for interactions with biological targets. The aldehyde group at the 2-position of the furan ring serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This structural motif is particularly interesting because it combines elements that are frequently observed in bioactive molecules, such as aromatic rings, heterocycles, and electrophilic aldehyde groups.

In recent years, there has been growing interest in furan derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The 4-fluorophenyl moiety is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic properties of a molecule, including its metabolic stability and binding affinity to biological targets. This makes 2-5-(4-fluorophenyl)furan-2-yl-2-methylpropanal a valuable scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. The aldehyde group can undergo various chemical transformations, such as condensation reactions with amino acids or nucleophilic additions, leading to the formation of amides or imines. These intermediates can then be further modified to produce novel drug candidates with tailored biological activities. The fluorophenyl substituent can also be incorporated into more elaborate structures through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, expanding the synthetic possibilities.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can modulate electronic properties, lipophilicity, and metabolic stability, all of which are critical factors in drug design. For instance, fluorine substitution can enhance binding affinity by improving hydrophobic interactions or by inducing conformational changes in the target protein. Additionally, fluorinated compounds often exhibit improved pharmacokinetic profiles, making them more suitable for clinical applications.

The synthesis of 2-5-(4-fluorophenyl)furan-2-yl-2-methylpropanal involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and subsequent functional group transformations. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability. The use of modern catalytic systems, such as palladium-based catalysts for cross-coupling reactions, has further streamlined the synthesis process.

In terms of biological activity, preliminary studies on derivatives of 2-5-(4-fluorophenyl)furan-2-yl-2-methylpropanal have shown promising results in several in vitro assays. For example, certain analogs have demonstrated inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential therapeutic applications in managing chronic inflammatory diseases. Additionally, some derivatives have exhibited antiproliferative activity against cancer cell lines, indicating their potential as leads for anticancer drug development.

The role of computational chemistry in the study of 2-5-(4-fluorophenyl)furan-2-yl-2-methylpropanal cannot be overstated. Molecular modeling techniques provide valuable insights into the structure-property relationships of this compound and its derivatives. By predicting binding affinities and identifying key interaction sites with biological targets, computational methods can guide experimental efforts and accelerate the discovery process. Furthermore, virtual screening algorithms can be employed to identify novel analogs with enhanced biological activity.

The future prospects for 2-5-(4-fluorophenyl)furan-2-yl-2-methylpropanal are bright, with ongoing research aimed at expanding its applications in drug development. Efforts are underway to optimize synthetic routes for higher yields and greener methodologies. Additionally, collaborations between academic institutions and pharmaceutical companies are fostering innovation in this field by combining experimental expertise with computational insights.

In conclusion, 2229182903is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a furan core, 4-fluorophenyl substituent,and an aldehyde group makes it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutics for various diseases.